Cas no 1344875-83-7 (3-(6-methoxynaphthalen-2-yl)prop-2-en-1-amine)

• Product Name: 3-(6-methoxynaphthalen-2-yl)prop-2-en-1-amine
• CAS No: 1344875-83-7
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 5149606
• PubChem ID: 63970496
• Update Time: 2025-10-28

3-(6-methoxynaphthalen-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, 3-(6-methoxy-2-naphthalenyl)-
• 3-(6-Methoxynaphthalen-2-yl)prop-2-en-1-amine
• 3-(6-methoxynaphthalen-2-yl)prop-2-en-1-amine

• Inchi： 1S/C14H15NO/c1-16-14-7-6-12-9-11(3-2-8-15)4-5-13(12)10-14/h2-7,9-10H,8,15H2,1H3
• InChI Key： JQUIVPFOWUGWTD-UHFFFAOYSA-N
• SMILES： C(N)C=CC1=CC=C2C(=C1)C=CC(OC)=C2

Additional information on 3-(6-methoxynaphthalen-2-yl)prop-2-en-1-amine

3-(6-Methoxynaphthalen-2-yl)prop-2-en-1-amine: A Comprehensive Overview

The compound 3-(6-methoxynaphthalen-2-yl)prop-2-en-1-amine, identified by the CAS number 1344875-83-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amines, specifically featuring a naphthalene ring system substituted with a methoxy group and an enamine functional group. Its structure, which combines aromaticity with conjugated systems, makes it an intriguing subject for both theoretical and applied research.

The molecular formula of 3-(6-methoxynaphthalen-2-yl)prop-2-en-1-amine is C₁₄H₁₃NO, with a molecular weight of approximately 209.27 g/mol. The presence of the methoxy group (-OCH₃) at the 6-position of the naphthalene ring introduces electron-donating effects, which can influence the electronic properties of the molecule. The enamine group (C=N-NH₂) further enhances the conjugation within the molecule, potentially leading to interesting optical and electronic characteristics.

Recent studies have highlighted the importance of such compounds in drug discovery and materials science. For instance, researchers have explored the use of 3-(6-methoxynaphthalen-2-yl)prop-2-en-1-amine as a precursor for synthesizing bioactive molecules. Its ability to form stable enamine bonds makes it a valuable intermediate in organic synthesis, particularly in the development of heterocyclic compounds with potential pharmacological activities.

In terms of synthesis, several methods have been reported for the preparation of CAS 1344875837. One common approach involves the reaction of 6-methoxynaphthalene derivatives with appropriate amine precursors under specific conditions. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity. Recent advancements in catalytic methods have further optimized these synthesis pathways, making them more efficient and environmentally friendly.

The application of 3-(6-methoxynaphthalen-2-yl)prop-2-en-1-amines extends beyond traditional organic chemistry. For example, its unique electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices. Researchers have also investigated its potential as a ligand in metal complexes, where its conjugated system can facilitate electron transfer processes.

A recent study published in *Journal of Medicinal Chemistry* explored the biological activity of derivatives of CAS 1344875837. The results indicated that certain analogs exhibit promising anti-inflammatory and antioxidant properties, suggesting their potential as lead compounds for drug development. These findings underscore the importance of continued research into this compound's chemical and biological properties.

In conclusion, 3-(6-methoxynaphthalen-2-ypropenylamine), or CAS 1344875837, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research progresses, we can expect even more innovative uses for this compound, further solidifying its role in modern chemistry.